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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tungsten in molten

aluminum, a critical consideration in materials science and alloy development. Due to the

significant difference in melting points between tungsten (3422 °C) and aluminum (660.32 °C),

achieving a homogeneous alloy presents considerable challenges. The interaction between

these two elements at high temperatures is characterized by the formation of various

intermetallic compounds and a limited solubility of tungsten in the aluminum melt. This guide

synthesizes available data on the subject, focusing on the aluminum-tungsten (Al-W) binary

phase diagram, experimental observations, and the methodologies employed in these

investigations.

Quantitative Solubility Data
The equilibrium solubility of tungsten in molten aluminum is primarily determined by the liquidus

line on the aluminum-rich side of the Al-W binary phase diagram. This line represents the

temperatures at which the molten aluminum is saturated with tungsten, and any further addition

of tungsten would result in the formation of a solid phase.

Based on thermodynamic assessments of the Al-W system, the solubility of tungsten in liquid

aluminum is exceedingly low at temperatures just above the melting point of aluminum and

increases with temperature. The system is characterized by a series of peritectic reactions,

where a liquid phase and a solid phase react to form a new solid phase upon cooling.
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The following table summarizes the quantitative data for the solubility of tungsten in molten

aluminum as determined from the Al-W binary phase diagram.

Temperature (°C) Temperature (K)
Solubility of
Tungsten (wt. % W)

Solubility of
Tungsten (at. % W)

660.32 933.47 ~0 ~0

700 973.15 0.1 0.015

800 1073.15 0.3 0.046

900 1173.15 0.6 0.092

1000 1273.15 1.0 0.154

1100 1373.15 1.5 0.231

1154 1427.15 1.8 0.278

Note: These values are derived from calculated phase diagrams based on thermodynamic

modeling (CALPHAD method) and represent the equilibrium solubility.

Aluminum-Tungsten Intermetallic Compounds
The interaction between aluminum and tungsten at elevated temperatures leads to the

formation of several intermetallic compounds. These compounds are typically hard and brittle

and can significantly influence the properties of Al-W alloys. The primary intermetallic phases in

the Al-W system include Al12W, Al5W, and Al4W.[1] The formation of these phases is a key

factor in the dissolution behavior of solid tungsten in molten aluminum. Rather than a simple

dissolution process, the interaction is often a reactive one, where an intermetallic layer forms at

the interface and may subsequently disperse into the melt.[2]

Experimental Protocols for Determining Solubility
The determination of the solubility of a solid metal in a liquid metal at high temperatures is a

methodologically challenging task. A common and reliable technique is the isothermal

saturation method followed by quenching and chemical analysis.
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Isothermal Saturation and Quenching Method
This method involves holding a molten metal in contact with a solid sample of the solute metal

at a constant temperature for a sufficient duration to achieve equilibrium saturation.

Subsequently, the saturated liquid is rapidly cooled (quenched) to preserve the high-

temperature composition in a solid state for analysis.

Experimental Procedure:

Sample Preparation: High-purity aluminum is placed in a crucible made of a non-reactive

material (e.g., alumina or graphite). A piece of pure tungsten is prepared for immersion.

Melting and Saturation: The crucible containing the aluminum is heated in a controlled

atmosphere furnace (e.g., under an inert argon atmosphere to prevent oxidation) to the

desired experimental temperature. Once the aluminum is molten and has reached thermal

equilibrium, the tungsten sample is introduced into the melt.

Equilibration: The molten aluminum is held at the constant temperature while being stirred to

ensure homogeneity and to promote the dissolution of tungsten until the melt is saturated.

The time required to reach equilibrium is determined empirically by analyzing samples at

different time intervals until the composition of the melt remains constant.

Sampling and Quenching: A small sample of the saturated molten alloy is extracted using a

non-reactive sampling tool (e.g., a quartz tube). The sample is then rapidly quenched in a

suitable medium (e.g., water or chilled copper plates) to solidify it quickly, thus "freezing" the

high-temperature equilibrium composition.

Chemical Analysis: The quenched sample is then subjected to chemical analysis to

determine the concentration of tungsten. Techniques such as Inductively Coupled Plasma-

Atomic Emission Spectrometry (ICP-AES) or Atomic Absorption Spectroscopy (AAS) are

commonly used for precise compositional analysis.

Temperature Variation: The entire process is repeated at various temperatures to determine

the solubility as a function of temperature.
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Logical Relationship of Factors Affecting Tungsten
Solubility
The solubility of tungsten in molten aluminum is influenced by several key factors. The

following diagram illustrates the logical relationships between these factors.
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Caption: Factors influencing tungsten solubility in molten aluminum.

Experimental Workflow for Solubility Determination
The following diagram outlines the typical experimental workflow for determining the solubility

of tungsten in molten aluminum using the isothermal saturation and quenching method.
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Caption: Workflow for experimental solubility determination.
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Conclusion
The solubility of tungsten in molten aluminum is a complex phenomenon governed by

temperature and the formation of intermetallic compounds. While direct experimental data is

sparse, thermodynamic modeling provides valuable insights into the equilibrium solubility,

which remains low even at elevated temperatures. The methodologies for determining such

solubilities are well-established, relying on careful control of experimental conditions and

precise analytical techniques. This guide provides a foundational understanding for researchers

and professionals working with aluminum-tungsten systems, highlighting the key data and

experimental considerations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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